methyl 2-[(cyanoacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-cyanoacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C12H12N2O3S/c1-17-12(16)10-7-3-2-4-8(7)18-11(10)14-9(15)5-6-13/h2-5H2,1H3,(H,14,15)
• InChI Key: ZYISILSUBMTRLA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=O)CC#N
• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol
• CAS No.: 549535-92-4

Description

“Methyl 2-[(cyanoacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate” is a chemical compound. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

Synthesis of Precursors for Nucleoside Analogues

Methyl 2-[(cyanoacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been used in the synthesis of racemic heterobicyclic amino alcohols. These compounds serve as intermediates in creating nucleoside analogues with heterobicyclic pseudosugars (Abeijón et al., 2006).

Facilitation of Gewald Reaction

This compound plays a role in a four-component Gewald reaction under organocatalyzed aqueous conditions. This reaction efficiently forms 2-amino-3-carboxamide derivatives of thiophene at room temperature, which are crucial in various synthetic applications (Abaee & Cheraghi, 2013).

Development of Antimicrobial Agents

It has been utilized in synthesizing novel arylidene derivatives, demonstrating significant antimicrobial activity, especially against methicillin-resistant Staphylococcus aureus. This suggests its potential in developing new antibacterial agents (Kathiravan, Venugopal, & Muthukumaran, 2017).

Production of Schiff Bases and Complexes

This compound is integral in synthesizing Schiff bases and their Cr(III) and Zn(II) complexes, which have shown effective antibacterial and antifungal activities (Altundas, Sarı, Çolak, & Öğütcü, 2010).

Application in Crystallography

Its crystal structure has been studied, contributing valuable information to the field of crystallography and molecular design (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2004).

Use in Dye Synthesis

The compound has been used in synthesizing azo dyes with good coloration and fastness properties on polyester, indicating its utility in the textile industry (Sabnis & Rangnekar, 1989).